Cas no 40432-84-6 (5-Bromoindole-3-acetic Acid)

• Product Name: 5-Bromoindole-3-acetic Acid
• CAS No: 40432-84-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD00005637
• CID: 55222
• PubChem ID: 24891937
• Update Time: 2025-04-18

5-Bromoindole-3-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-1H-indol-3-yl)acetic acid
• 5-Bromoindole-3-acetic acid
• (5-Bromo-1H-indol-3-yl)-acetic acid
• DTXSID90193455
• SY058553
• 2-(5-bromo-1H-indol-3-yl)acetic acid;(5-Bromo-1H-indol-3-yl)-aceticacid
• 40432-84-6
• WTFGHMZUJMRWBK-UHFFFAOYSA-N
• (5-bromo-1H-indol-3-yl)acetic acid
• UNII-JC6F5DNA2X
• EN300-49939
• 5-Bromo-3-indoleacetic acid
• CHEMBL82440
• AM20060618
• 1h-indole-3-acetic acid, 5-bromo-
• B-8550
• CS-W008295
• BCP27605
• Q27453243
• NSC88145
• BDBM50201889
• SCHEMBL1519655
• 5-BR-IAA
• ethyl-2-chlorophenylacetate
• AC-9216
• 2SX
• NS00030785
• JC6F5DNA2X
• FT-0620161
• 2-(5-bromo-1H-indol-3-yl)-acetic acid
• MFCD00005637
• 4ojq
• A6764
• 5-Bromoindole-3-acetic acid, 97%
• AKOS005259035
• DS-12031
• NSC-88145
• 5-Bromoindole-3-aceticacid
• EINECS 254-917-8
• FT-0600594
• NSC 88145
• Z596250880
• STL560137
• BBL037028
• DB-005373
• 5-Bromoindole-3-acetic Acid

• MDL： MFCD00005637
• Inchi： 1S/C10H8BrNO2/c11-7-1-2-9-8(4-7)6(5-12-9)3-10(13)14/h1-2,4-5,12H,3H2,(H,13,14)
• InChI Key： WTFGHMZUJMRWBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC(=O)O)=CN2

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.973841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.6254 (rough estimate)
• Melting Point: 143-145 °C (lit.)
• Boiling Point: 465.9℃ at 760 mmHg
• Flash Point: 235.6°C
• Refractive Index: 1.6320 (estimate)
• PSA: 53.09000
• LogP: 2.55750
• Solubility: Not determined
• Sensitiveness: Sensitive to light

5-Bromoindole-3-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives